4-(N,N-dimethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C13H16N4O4S/c1-4-11-15-16-13(21-11)14-12(18)9-5-7-10(8-6-9)22(19,20)17(2)3/h5-8H,4H2,1-3H3,(H,14,16,18)
• InChI Key: NIEJUQYQKMJBCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C13H16N4O4S
• Molecular Weight: 324.36 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide, also known as DMSO, is a sulfonamide compound that has been used in various scientific research applications. It is a white crystalline solid that is soluble in water and organic solvents. DMSO has been found to have a wide range of biochemical and physiological effects, making it a valuable compound in scientific research.

Scientific Research Applications

Anticancer Activities

A variety of compounds structurally related to 4-(N,N-dimethylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide, particularly those incorporating the 1,3,4-oxadiazole moiety, have been investigated for their anticancer properties. These studies reveal that derivatives of 1,3,4-oxadiazole exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. For instance, specific derivatives have demonstrated higher anticancer activities than reference drugs in preclinical evaluations, highlighting their potential as therapeutic agents in oncology (Ravinaik et al., 2021).

Antimicrobial and Antioxidant Properties

Compounds featuring the 1,3,4-oxadiazole core have also shown promising antimicrobial and antioxidant activities. For example, certain derivatives exhibit good antibacterial activity against Staphylococcus aureus and potent antioxidant activity. This suggests their potential utility in developing new antimicrobial and antioxidant agents, which could be beneficial in treating infections and managing oxidative stress-related conditions (Subbulakshmi N. Karanth et al., 2019).

Applications in Polymer Science

The inclusion of 1,3,4-oxadiazole units in polymers has been explored for its impact on material properties. These polymers exhibit good thermal stability, solubility in certain solvents, and can be cast into thin films. Such films possess notable mechanical strength, suggesting their potential application in various industrial and technological fields, including electronics and materials science (Sava et al., 2003).

Enzyme Inhibition for Medicinal Chemistry

Research into benzamide derivatives with 1,3,4-oxadiazole structures has identified their potential as enzyme inhibitors. These compounds have been evaluated for their ability to inhibit various enzymes, indicating their relevance in the development of new drugs targeting specific metabolic pathways. Such inhibitors could play a crucial role in treating diseases where enzyme modulation is beneficial (A. Saeed et al., 2015).